![molecular formula C15H15ClN2O4S B5562488 4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide](/img/structure/B5562488.png)
4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide, also known as Sulfasalazine, is a chemical compound that has been used in scientific research for its anti-inflammatory properties. This compound is a prodrug that is metabolized to release two active components: sulfapyridine and 5-aminosalicylic acid. Sulfasalazine has been used in the treatment of various inflammatory diseases, including rheumatoid arthritis, ulcerative colitis, and Crohn's disease.
Scientific Research Applications
Crystal Structure Analysis
Studies on derivatives similar to "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide" have focused on understanding their crystal structures and supramolecular features. For example, research on (E)-N′-(benzylidene)-4-chlorobenzenesulfonohydrazide and its derivatives revealed insights into the effect of substitution on the structural parameters of these compounds. This research is foundational for the development of materials with tailored properties for various applications (Salian, Foro, & Gowda, 2018).
Photodynamic Therapy
A novel application in photodynamic therapy (PDT) has been identified, where derivatives of benzenesulfonohydrazide, specifically those with high singlet oxygen quantum yields, show promise as photosensitizers. Such compounds can be used for the treatment of cancer, leveraging their photophysical and photochemical properties to induce therapeutic effects (Pişkin, Canpolat, & Öztürk, 2020).
Sensor Development
Research has also focused on the development of sensors using derivatives of "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide." For instance, novel derivatives have been fabricated on glassy carbon electrodes for the selective detection of heavy metals like mercury (Hg2+), showcasing enhanced sensitivity and specificity. This work highlights the potential of these compounds in environmental monitoring and public health (Hussain, Rahman, Arshad, & Asiri, 2017).
Calcium Ion Capturing
Further, synthesized molecules similar to "4-chloro-N'-(2,5-dimethoxybenzylidene)benzenesulfonohydrazide" have been used as probes for calcium ion (Ca2+) capturing, demonstrating their utility in analytical chemistry for the detection and quantification of specific ions in natural samples (Hussain, Asiri, & Rahman, 2020).
properties
IUPAC Name |
4-chloro-N-[(E)-(2,5-dimethoxyphenyl)methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O4S/c1-21-13-5-8-15(22-2)11(9-13)10-17-18-23(19,20)14-6-3-12(16)4-7-14/h3-10,18H,1-2H3/b17-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVAZUDZFEXCHJO-LICLKQGHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=NNS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=N/NS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N'-[(E)-(2,5-dimethoxyphenyl)methylidene]benzenesulfonohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.